Cas no 179057-10-4 (Methyl 4-(1H-pyrazol-5-yl)benzoate)

• Product Name: Methyl 4-(1H-pyrazol-5-yl)benzoate
• CAS No: 179057-10-4
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD19441397
• CID: 92195
• PubChem ID: 10726785
• Update Time: 2025-05-22

Methyl 4-(1H-pyrazol-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1H-pyrazol-3-yl) benzoate
• Methyl 4-(1H-pyrazol-5-yl)benzoate
• Methyl 4-(3-pyrazolyl)benzoate
• 1H-Imidazo[4,5-c]quinoline-1-butanamine, 2-hexyl-
• 4-(2-hexyl-1H-imidazo[4,5-c]quinolin-1-yl)butan-1-amine
• 4-(2-hexyl-1H-imidazo[4,5-c]quinolin-1-yl)-butan-1-amine
• 4-(2-hexyl-1H-imidazo[4,5-c]quinolin-1-yl)butylamine
• 4-(2H-pyrazol-3-yl)-benzoic acid methyl ether
• CTK2A6602
• methyl 4-(2H-pyrazol-3-yl)benzoate
• SureCN3973623
• Benzoic acid, 4-(1H-pyrazol-3-yl)-, methyl ester
• methyl 4-(1h-pyrazol-3-yl)benzoate
• Benzoicacid, 4-(1H-pyrazol-3-yl)-, methyl ester
• RFPPGYBZCWHENL-UHFFFAOYSA-N
• AK144343
• 4-(2h-pyrazol-3-yl)benzoic acid methyl ester
• AKOS015909870
• SCHEMBL182044
• DS-7864
• F52672
• FT-0690133
• AKOS022186246
• Methyl4-(1H-pyrazol-5-yl)benzoate
• FT-0706005
• A924882
• 179057-10-4
• MFCD19441397
• CS-0058755
• DB-002801
• DB-065254

• MDL： MFCD19441397
• Inchi： 1S/C11H10N2O2/c1-15-11(14)9-4-2-8(3-5-9)10-6-7-12-13-10/h2-7H,1H3,(H,12,13)
• InChI Key： RFPPGYBZCWHENL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1=CC=NN1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 1.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 408.1±28.0°C at 760 mmHg
• Flash Point: 200.6±24.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 4-(1H-pyrazol-5-yl)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Methyl 4-(1H-pyrazol-5-yl)benzoate

Recent Advances in the Study of Methyl 4-(1H-pyrazol-5-yl)benzoate (CAS: 179057-10-4) in Chemical Biology and Pharmaceutical Research

Methyl 4-(1H-pyrazol-5-yl)benzoate (CAS: 179057-10-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole and benzoate functional groups, has been the subject of recent studies due to its potential applications in drug discovery and development. The compound's unique structural features make it a promising candidate for modulating biological targets, particularly in the context of inflammation, cancer, and metabolic disorders.

Recent research has focused on the synthesis and optimization of Methyl 4-(1H-pyrazol-5-yl)benzoate derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the pyrazole ring could significantly improve the compound's binding affinity to cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. This finding suggests potential applications in the development of novel anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, Methyl 4-(1H-pyrazol-5-yl)benzoate has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited selective cytotoxicity against cancer cell lines, particularly those with overexpression of epidermal growth factor receptor (EGFR). The researchers attributed this activity to the compound's ability to interfere with EGFR signaling pathways, highlighting its potential as a scaffold for designing targeted cancer therapies.

The metabolic stability and pharmacokinetic properties of Methyl 4-(1H-pyrazol-5-yl)benzoate have also been investigated. A recent pharmacokinetic study (European Journal of Pharmaceutical Sciences, 2023) revealed that the compound demonstrates favorable absorption and distribution characteristics in rodent models, with moderate plasma protein binding and acceptable metabolic stability. These findings support further development of this compound as a potential drug candidate.

From a synthetic chemistry perspective, novel methodologies for the efficient preparation of Methyl 4-(1H-pyrazol-5-yl)benzoate and its analogs have been developed. A 2024 publication in Organic Process Research & Development described a scalable, green chemistry approach to synthesizing this compound using microwave-assisted reactions, which significantly reduced reaction times and improved yields compared to conventional methods.

As research continues, the versatility of Methyl 4-(1H-pyrazol-5-yl)benzoate as a chemical scaffold becomes increasingly apparent. Its ability to serve as a building block for diverse bioactive molecules positions it as a valuable tool in medicinal chemistry. Future studies are expected to explore its applications in additional therapeutic areas and further optimize its pharmacological profile through structural modifications.